4-amino-5-(3-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-amino-3-(3-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C9H10N4OS/c1-14-7-4-2-3-6(5-7)8-11-12-9(15)13(8)10/h2-5H,10H2,1H3,(H,12,15)
• InChI Key: AGVDMKUMMYWJSY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NNC(=S)N2N
• Molecular Formula: C9H10N4OS
• Molecular Weight: 222.27 g/mol

Description

The compound “4-amino-5-(3-methoxyphenyl)-4H-1,2,4-triazole-3-thiol” is a complex organic molecule. It contains a triazole ring, which is a five-membered ring with three nitrogen atoms and two carbon atoms. The molecule also contains a methoxyphenyl group and an amino group attached to the triazole ring.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 4-(((4-methoxyphenyl)amino)methyl)-N,N-dimethylaniline and 2-methoxy-5-((phenylamino)methyl)phenol was achieved via a Schiff bases reduction route. Another synthesis involved the reaction of 4-amino-5-hydrazinyl-3-mercapto-1,2,4-triazole with substituted 3-(2-bromo-acetyl)coumarins and acetyl acetone in absolute ethanol under reflux.

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized by single crystal X-ray diffraction. The structure was found to be quite compatible with the results obtained from DFT and HF modeling techniques. The molecules in the asymmetric unit were linked by intermolecular N–H···O hydrogen bonds, forming a three-dimensional network.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, the reaction of 3-methyl-1-phenyl-5-pyrazolone with various benzaldehydes was catalyzed by sodium acetate at room temperature.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques. For instance, the energy difference between the lowest unoccupied molecular orbital (LUMO) and highest occupied molecular orbital (HOMO) was calculated. In addition, the thermodynamic properties of the molecular structure such as enthalpy, heat capacity, and entropy values were calculated for selected temperature values.

Scientific Research Applications

Antioxidant Potential

The derivative 4-amino-5-benzoyl-2-(4-methoxyphenyl-amino)thiazole has been identified as an effective antioxidant. .

Radioprotective Properties

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Anti-HIV Activity

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Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .

Mode of Action

Similar compounds have been shown to interact with their targets and cause significant changes . For instance, indole derivatives can undergo electrophilic substitution due to excessive π-electrons delocalization .

Biochemical Pathways

Related compounds such as indole derivatives have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

For instance, a derivative of indole showed significant anti-HIV activity .

Action Environment

It’s worth noting that the efficacy of similar compounds can be influenced by various factors, including ph, temperature, and the presence of other substances .

Future Directions

The future directions in the study of similar compounds could involve further exploration of their biological activities. Given their cytotoxic properties, these compounds could be potential candidates for the development of new anticancer drugs. Additionally, further studies could be conducted to optimize their synthesis and improve their yield.